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Cat. No.: B1329803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethylcyclohexene (CAS No: 3742-42-5) is a cyclic olefin, a class of unsaturated

hydrocarbons.[1] It presents as a clear, colorless liquid and is utilized as a model compound in

various fundamental and applied studies.[2] Its structural features make it a valuable substrate

for investigating reaction mechanisms and kinetics.[2] In the field of analytical chemistry, it often

serves as a reference standard in gas chromatography (GC).[2] This guide provides a

comprehensive overview of the core physical properties of 4-Ethylcyclohexene, details the

experimental protocols for their determination, and illustrates the structure-property

relationships inherent to alkenes.

Core Physical and Chemical Properties
The physical characteristics of 4-Ethylcyclohexene are essential for its handling, application in

synthesis, and analysis. These properties are summarized in the table below.
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Property Value Units

Molecular Formula C₈H₁₄ -

Molecular Weight 110.20 g/mol

Density 0.802 g/mL

Boiling Point 130.8 - 131 °C at 760 mmHg

Melting Point -81.99 °C (estimate)

Refractive Index 1.445 -

Flash Point 13 °C

Vapor Pressure 11.7 mmHg at 25°C

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

-

[Sources:[2][3][4][5][6][7]]

Experimental Protocols for Property Determination
The accurate determination of physical properties is crucial for the characterization and quality

control of chemical substances. Standardized methodologies are employed to ensure

reproducibility and comparability of data.

Density Measurement
The density of a liquid like 4-Ethylcyclohexene can be determined using several methods:

Pycnometry (ASTM D1217, ASTM D1480): This is a highly accurate but time-consuming

method. It involves weighing a precisely calibrated flask (pycnometer) empty, then filled with

the sample liquid. The density is calculated from the mass of the liquid and the known

volume of the pycnometer, with corrections for air buoyancy.[8]

Vibrational Density Meter (ASTM D4052): A fast and reliable automated method where the

liquid sample is injected into an oscillating U-tube. The density is calculated based on the
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change in the frequency of oscillation of the tube when filled with the sample.[8]

Hydrometer (ASTM D2111): A cost-effective and direct method. A calibrated glass float

(hydrometer) is placed in the liquid. The density is read from the scale on the hydrometer's

stem at the point where the liquid surface aligns.[9][10]

Boiling Point Determination
Boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.

[11]

Distillation Method: This is a common and accurate method. The liquid is heated in a

distillation apparatus. The temperature of the vapor that is in equilibrium with the boiling

liquid is measured with a thermometer. The stable temperature observed during the

distillation of the bulk material is recorded as the boiling point.[11][12]

Thiele Tube Method: This micro-method is suitable for small sample volumes. A small tube

containing the liquid and an inverted capillary tube is attached to a thermometer and heated

in an oil bath within a Thiele tube. The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the capillary, and upon cooling, the liquid is

drawn back into the capillary.[6][12]

Melting Point Determination
For compounds that are solid at room temperature, the melting point is a key indicator of purity.

While 4-Ethylcyclohexene is a liquid at room temperature, the general protocol for

determining the melting point of a substance that freezes at -81.99°C would involve a cryostat.

The general principle is as follows:

Capillary Method: A small, powdered sample is packed into a capillary tube. The tube is

heated at a controlled rate in a melting point apparatus or a Thiele tube. The temperature

range from the first appearance of liquid (onset of melting) to the complete liquefaction of the

solid is recorded as the melting point range.[13][14] Pure compounds typically exhibit a

sharp melting point range of 0.5-1.0°C.[15]

Refractive Index Measurement
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The refractive index is a measure of how much light bends, or refracts, when it passes through

a substance.

Refractometry: An instrument called a refractometer, most commonly an Abbe refractometer,

is used. A few drops of the liquid are placed on a prism. Light of a specific wavelength

(typically the sodium D-line, 589.3 nm) is passed through the sample, and the angle of

refraction is measured.[7][16] The instrument is calibrated and provides a direct reading of

the refractive index.[7][17] This measurement is temperature-dependent and is usually

reported at a specific temperature, such as 20°C.[17]

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. It is a critical safety parameter.

Closed-Cup Methods (e.g., Pensky-Martens ASTM D93, Tag ASTM D56): These are the

preferred methods for industry standards as they tend to give lower, more conservative

(safer) values.[2][5] The sample is heated in a closed cup, and an ignition source is

periodically introduced into the vapor space. The temperature at which a flash is observed is

the flash point.[4][5][18]

Open-Cup Method (e.g., Cleveland Open Cup ASTM D92): The sample is heated in a cup

that is open to the atmosphere. An ignition source is passed over the surface of the liquid

until a flash occurs.[3]

Solubility Determination
Solubility provides insight into the polarity of a compound.

Qualitative Method: A standard procedure involves adding a small, measured amount of the

solute (e.g., 25 mg of solid or 0.05 mL of liquid) to a measured volume of the solvent (e.g.,

0.75 mL) in a test tube. The mixture is vigorously shaken. If the solute dissolves completely,

it is deemed soluble. If not, it is insoluble. For 4-Ethylcyclohexene, this would be performed

with water and various organic solvents.

Visualization of Structure-Property Relationships
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The physical properties of alkenes, including 4-Ethylcyclohexene, are directly related to their

molecular structure. Intermolecular forces, primarily weak van der Waals forces (London

dispersion forces), govern properties like boiling point. The following diagram illustrates this

fundamental relationship.
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Caption: Logical workflow of alkene structure influencing physical properties.

Conclusion
This technical guide has provided a detailed summary of the key physical properties of 4-
Ethylcyclohexene, presenting quantitative data in a structured format. Furthermore, it has
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outlined the standard experimental protocols used to determine these properties, offering a

methodological foundation for researchers. The visualized relationship between molecular

structure and physical properties underscores the predictive power of chemical principles in

understanding the behavior of organic compounds like 4-Ethylcyclohexene. This information

is fundamental for the safe and effective use of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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